Cas no 162960-26-1 (1-(Pyridin-2-yl)cyclopropanecarboxylic acid)

• Product Name: 1-(Pyridin-2-yl)cyclopropanecarboxylic acid
• CAS No: 162960-26-1
• MF: C₉H₉NO₂
• MW: 163.173262357712
• MDL: MFCD09864786
• CID: 829609
• PubChem ID: 18975691
• Update Time: 2025-07-18

1-(Pyridin-2-yl)cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-2-yl)cyclopropanecarboxylic acid
• 1-(2-PYRIDYL)CYCLOPROPANECARBOXYLIC ACID
• 1-Pyridin-2-ylcyclopropanecarboxylic acid
• 1-pyridin-2-ylcyclopropane-1-carboxylic acid
• 1-(2-Pyridinyl)-cyclopropanecarboxylic acid
• Cyclopropanecarboxylic acid, 1-(2-pyridinyl)-
• 1-(pyridin-2-yl)cyclopropane-1-carboxylic acid
• 162960-26-1
• AB53883
• AKOS006312352
• F1967-3211
• SCHEMBL7422416
• DB-013737
• DTXSID40597025
• EN300-151118
• MFCD09864786
• CS-W018577
• FS-3362
• 1-(pyridin-2-yl)cyclopropanecarboxylic acid, AldrichCPR
• DHOWKIWZOCQDDV-UHFFFAOYSA-N
• 1-(Pyridin-2-yl)cyclopropanecarboxylicacid

• MDL： MFCD09864786
• Inchi： 1S/C9H9NO2/c11-8(12)9(4-5-9)7-3-1-2-6-10-7/h1-3,6H,4-5H2,(H,11,12)
• InChI Key： DHOWKIWZOCQDDV-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=CN=2)CC1)=O

Computed Properties

• Exact Mass: 163.06300
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19000
• LogP: 1.19780

1-(Pyridin-2-yl)cyclopropanecarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1-(Pyridin-2-yl)cyclopropanecarboxylic acid

1-(Pyridin-2-yl)cyclopropanecarboxylic Acid: A Promising Compound in Pharmaceutical Research

1-(Pyridin-2-yl)cyclopropanecarboxylic acid (CAS No. 162960-26-1) has emerged as a significant molecule in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its cyclopropane ring fused with a pyridine moiety, represents a novel scaffold for the development of small-molecule drugs targeting various biological processes. Recent studies have highlighted its role in modulating enzyme activity, cellular signaling pathways, and interactions with biomolecular targets, making it a focal point for researchers exploring innovative therapeutic strategies.

The 1-(Pyridin-2-yl)cyclopropanecarboxylic acid molecule exhibits a distinctive combination of aromatic and cyclic functional groups, which may contribute to its biological activity. The pyridine ring, a heterocyclic compound known for its involvement in numerous bioactive molecules, provides a platform for further chemical modifications. Meanwhile, the cyclopropane ring, a three-membered carbon structure, is inherently strained and can influence the molecule's reactivity and binding affinity. This structural duality has sparked interest in its potential applications in drug discovery, particularly in the design of inhibitors for enzymes such as kinases and proteases.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(Pyridin-2-yl)cyclopropanecarboxylic acid, with several studies reporting optimized protocols for its preparation. For instance, a 2023 publication in Journal of Medicinal Chemistry described a novel catalytic approach using transition metals to facilitate the formation of the cyclopropane ring, significantly improving the yield and purity of the compound. These synthetic methods are critical for scaling up production and ensuring the compound's availability for preclinical and clinical studies.

One of the most intriguing aspects of 1-(Pyridin-2-yl)cycloprodepanecarboxylic acid is its potential role in modulating cellular signaling pathways. Research published in ACS Chemical Biology in 2024 demonstrated that this compound can selectively inhibit the activity of a specific kinase, which is implicated in the progression of certain cancers. The study utilized molecular docking simulations to predict the compound's binding mode, revealing its ability to occupy the ATP-binding site of the kinase, thereby disrupting its catalytic activity.

Additionally, the 1-(Pyridin-2-yl)cyclopropanecarboxylic acid has shown promise in the context of anti-inflammatory drug development. A 2023 preclinical study in Pharmacological Research reported that the compound could reduce the production of pro-inflammatory cytokines in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases. The mechanism of action was attributed to its ability to interfere with the NF-κB signaling pathway, a key regulator of inflammation.

Another area of active research involves the use of 1-(Pyridin-2-yl)cyclopropanecarboxylic acid in the development of antiviral agents. A 2024 study in Virology Journal explored its antiviral activity against several RNA viruses, including SARS-CoV-2. The compound was found to inhibit viral replication by interfering with the host cell's RNA polymerase activity, highlighting its potential as a broad-spectrum antiviral agent.

The pharmacokinetic properties of 1-(Pyridin-2-yl)cyclopropanecarboxylic acid are also under investigation. A 2023 study in Drug Metabolism and Disposition evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. The results indicated that the compound has favorable oral bioavailability and a long half-life, which are desirable attributes for drug candidates. These findings suggest that the compound could be developed into a long-acting therapeutic agent with minimal dosing frequency.

Despite its promising properties, the 1-(Pyridin-2-yl)cyclopropanecarboxylic acid faces challenges in its development as a therapeutic agent. One of the primary concerns is its potential toxicity, which requires further investigation. A 2024 study in Toxicological Sciences reported that the compound exhibited low toxicity in vitro, but more extensive studies are needed to evaluate its safety in vivo. Researchers are currently exploring strategies to enhance its selectivity and reduce off-target effects.

In the context of drug discovery, the 1-(Pyridin-2-yl)cyclopropanecarboxylic acid represents a valuable scaffold for the development of new therapeutic agents. Its unique structure allows for the incorporation of various functional groups, enabling the design of molecules with tailored biological activities. For example, the addition of hydrophobic groups could enhance its membrane permeability, while the introduction of polar substituents might improve its solubility in aqueous environments.

Moreover, the 1-(Pyridin-2-yl)cyclopropanecarboxylic acid has the potential to be used in combination therapies, where it could synergize with existing drugs to improve treatment outcomes. A 2023 study in Clinical Pharmacology & Therapeutics investigated the combination of this compound with a standard chemotherapy agent and found that the combination significantly enhanced the antitumor effect in vitro. These findings suggest that the compound could be a valuable adjunct in the treatment of cancer.

The future of 1-(Pyridin-2-yl)cyclopropanecarboxylic acid as a therapeutic agent depends on overcoming the challenges associated with its development. Ongoing research aims to optimize its chemical structure to enhance its potency, selectivity, and safety profile. Additionally, the exploration of its potential applications in the treatment of other diseases, such as neurodegenerative disorders and autoimmune conditions, is an area of growing interest.

In conclusion, the 1-(Pyridin-2-yl)cyclopropanecarboxylic acid is a promising compound with a wide range of potential applications in drug discovery. Its unique structural features and biological activity make it a valuable candidate for the development of new therapeutic agents. While further research is needed to fully understand its potential, the compound represents a significant advancement in the field of medicinal chemistry.

As research on 1-(Pyridin-2-yl)cyclopropanecarboxylic acid continues to evolve, it is likely to play an increasingly important role in the development of innovative therapies. The ongoing efforts to optimize its properties and explore its applications in various disease contexts underscore its potential as a transformative agent in the field of medicine.